Cas no 638-43-7 ([(2-aminoethyl)disulfanyl]acetic acid)

• Product Name: [(2-aminoethyl)disulfanyl]acetic acid
• CAS No: 638-43-7
• MF: C₄H₉NO₂S₂
• MW: 167.249758481979
• CID: 1668411
• PubChem ID: 3036593
• Update Time: 2025-06-30

[(2-aminoethyl)disulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [(2-aminoethyl)disulfanyl]acetic acid
• 2-(2-aminoethyldisulfanyl)acetic acid
• 2-[(2-aminoethyl)disulfanyl]acetic acid
• DTXSID50213244
• 2-((2-Aminoethyl)disulfanyl)acetic acid
• 638-43-7
• Aminoethyldithioacetic acid
• SCHEMBL12798150
• Acetic acid, ((2-aminoethyl)dithio)-

• Inchi： 1S/C4H9NO2S2/c5-1-2-8-9-3-4(6)7/h1-3,5H2,(H,6,7)
• InChI Key： BQRGTQZYMKFACX-UHFFFAOYSA-N
• SMILES： S(CCN)SCC(=O)O

Computed Properties

• Exact Mass: 167.00757
• Monoisotopic Mass: 167.00747
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 88.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: -2.7

Experimental Properties

• Density: 1.384
• Boiling Point: 320.2°C at 760 mmHg
• Flash Point: 147.5°C
• Refractive Index: 1.606
• PSA: 63.32

Additional information on [(2-aminoethyl)disulfanyl]acetic acid

[(2-aminoethyl)disulfanyl]acetic acid: A Comprehensive Overview

The compound with CAS No. 638-43-7, commonly referred to as [(2-aminoethyl)disulfanyl]acetic acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a disulfide group and an aminoethyl chain attached to an acetic acid backbone. Its chemical formula is C4H10N2O2S2, and it exists as a white crystalline solid under standard conditions.

[(2-aminoethyl)disulfanyl]acetic acid has garnered attention due to its potential applications in various scientific domains. Recent studies have highlighted its role in biological systems, particularly in the context of sulfur-containing compounds and their influence on cellular processes. The molecule's disulfide group plays a crucial role in its reactivity, making it a valuable compound in both synthetic chemistry and biochemical research.

One of the most notable aspects of this compound is its ability to participate in redox reactions, which are pivotal in many biological pathways. Researchers have explored its potential as a precursor for synthesizing more complex sulfur-containing molecules, such as peptides and proteins. The presence of the aminoethyl group further enhances its versatility, allowing for the creation of derivatives with diverse functional properties.

In terms of synthesis, [(2-aminoethyl)disulfanyl]acetic acid can be prepared through various methods, including the reaction of thiourea with appropriate alkylating agents. Recent advancements in synthetic techniques have improved the efficiency and scalability of these processes, making the compound more accessible for large-scale applications.

The compound's applications extend beyond the laboratory. It has been investigated for its potential use in drug delivery systems, where its sulfur-containing groups can enhance bioavailability and target specificity. Additionally, its role in antioxidant mechanisms has been explored, with studies suggesting that it may help mitigate oxidative stress in cellular environments.

Recent research has also delved into the toxicological profile of [(2-aminoethyl)disulfanyl]acetic acid, with findings indicating that it exhibits low toxicity under normal usage conditions. This makes it a safer alternative to other sulfur-containing compounds that may pose higher risks to human health and the environment.

In conclusion, [(2-aminoethyl)disulfanyl]acetic acid (CAS No. 638-43-7) is a versatile and intriguing compound with a wide range of applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing our understanding of sulfur chemistry and its implications for modern science.